Cas no 2580215-86-5 (2-{(benzyloxy)carbonylamino}-4-chloro-3-methoxybenzoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-chloro-3-methoxybenzoic acid
• CAS No: 2580215-86-5
• MF: C₁₆H₁₄ClNO₅
• MW: 335.739063739777
• CID: 5660437
• PubChem ID: 165893547
• Update Time: 2025-10-06

2-{(benzyloxy)carbonylamino}-4-chloro-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-4-chloro-3-methoxybenzoic acid
• EN300-27723953
• 2580215-86-5
• 2-{(benzyloxy)carbonylamino}-4-chloro-3-methoxybenzoic acid

• Inchi： 1S/C16H14ClNO5/c1-22-14-12(17)8-7-11(15(19)20)13(14)18-16(21)23-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
• InChI Key： CNQYHDRWYCBVPF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 335.0560502g/mol
• Monoisotopic Mass: 335.0560502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4-chloro-3-methoxybenzoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-4-chloro-3-methoxybenzoic acid (CAS No. 2580215-86-5)

2-{(benzyloxy)carbonylamino}-4-chloro-3-methoxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2580215-86-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a benzyloxy carbonyl group, a chloro substituent, and a methoxy group. These structural elements contribute to its distinct chemical properties and biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The benzyloxy carbonyl group (Boc) in the molecule serves as a protecting group for amino functions, which is a common practice in peptide synthesis and drug development. This feature allows for selective modification and protection of reactive sites during synthetic processes, ensuring high fidelity in the construction of complex molecular architectures. The presence of the chloro substituent at the 4-position of the benzoic acid ring introduces electrophilicity, making the compound susceptible to nucleophilic substitution reactions. This property is particularly useful in further functionalization for targeted drug design.

The methoxy group at the 3-position adds another layer of electronic and steric influence to the molecule. Methoxy groups are known to enhance solubility and metabolic stability, which are critical factors in drug development. The combination of these three functional groups—benzyloxy carbonyl, chloro, and methoxy—makes 2-{(benzyloxy)carbonylamino}-4-chloro-3-methoxybenzoic acid a versatile intermediate in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of benzoic acid derivatives in addressing various therapeutic challenges. Studies have demonstrated that modifications at different positions of the benzoic acid core can significantly alter biological activity. For instance, derivatives with chloro and methoxy substituents have shown promise in inhibiting enzymes and receptors involved in inflammatory pathways. The Boc-protected amino group in this compound provides a strategic handle for further derivatization, enabling the exploration of novel pharmacophores.

One of the most compelling aspects of 2-{(benzyloxy)carbonylamino}-4-chloro-3-methoxybenzoic acid is its potential application in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop inhibitors targeting key enzymes such as kinases and proteases. These enzymes play pivotal roles in numerous disease pathways, including cancer, diabetes, and autoimmune disorders. By modifying the chloro and methoxy positions, chemists can fine-tune binding interactions with biological targets, leading to improved efficacy and selectivity.

In addition to its role as a synthetic intermediate, this compound has been explored in preclinical studies for its potential therapeutic effects. Preliminary data suggest that derivatives of 2-{(benzyloxy)carbonylamino}-4-chloro-3-methoxybenzoic acid exhibit anti-inflammatory and antioxidant properties. These activities are attributed to the ability of benzoic acid derivatives to modulate signaling pathways associated with oxidative stress and inflammation. The protective nature of the Boc group ensures that these activities can be systematically investigated without compromising structural integrity during synthetic modifications.

The chemical synthesis of 2-{(benzyloxy)carbonylamino}-4-chloro-3-methoxybenzoic acid involves multi-step reactions that require precise control over reaction conditions. The introduction of the Boc group typically involves reaction with di-tert-butyl dicarbonate (Boc₂O) under basic conditions, followed by functionalization at other positions using appropriate electrophilic or nucleophilic reagents. The chloro substituent can be introduced via halogenation reactions, while the methoxy group is often incorporated during initial synthesis or through subsequent etherification steps.

From an industrial perspective, scaling up the production of this compound presents unique challenges due to its complexity. However, advances in synthetic methodologies have made it more feasible to produce high-purity batches suitable for pharmaceutical applications. Continuous flow chemistry has emerged as a particularly promising approach for optimizing yield and reducing waste in multi-step syntheses.

The role of computational chemistry in designing derivatives of 2-{(benzyloxy)carbonylamino}-4-chloro-3-methoxybenzoic acid cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before experimental validation. This approach accelerates drug discovery pipelines by identifying promising candidates early in the process.

In conclusion,2-{(benzyloxy)carbonylamino}-4-chloro-3-methoxybenzoic acid (CAS No. 2580215-86-5) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent scaffold for creating novel bioactive molecules targeting various diseases. As research continues to uncover new applications for benzoic acid derivatives,this compound will undoubtedly play a crucial role in advancing therapeutic strategies.